(2E)-N-(2-bromophenyl)but-2-enamide

• IUPAC Name: (E)-N-(2-bromophenyl)but-2-enamide
• InChI: InChI=1S/C10H10BrNO/c1-2-5-10(13)12-9-7-4-3-6-8(9)11/h2-7H,1H3,(H,12,13)/b5-2+
• InChI Key: HPUOLTWVVYKUBT-GORDUTHDSA-N
• Canonical SMILES: CC=CC(=O)NC1=CC=CC=C1Br
• Isomeric SMILES: C/C=C/C(=O)NC1=CC=CC=C1Br
• Molecular Formula: C10H10BrNO
• Molecular Weight: 240.10 g/mol
• CAS RN: 102804-44-4

Description

(2E)-N-(2-bromophenyl)but-2-enamide is a compound that can be categorized within the family of enamides, which are known for their bioactive pharmacophores in various natural products. Enamides are increasingly used as reagents for asymmetric incorporation of nitrogen functionality into different molecular structures. The specific compound , with a bromine substituent on the phenyl ring, is of interest due to its potential applications in the synthesis of molecularly imprinted polymers and other pharmaceutical applications.

Synthesis Analysis

The synthesis of related enamides has been described in the literature. For instance, N-(2-Arylethyl)-2-methylprop-2-enamides have been synthesized from 2-arylethylamines and methacryloyl chloride in ethylene dichloride with high yields ranging from 46% to 94% . Although the exact synthesis of (2E)-N-(2-bromophenyl)but-2-enamide is not detailed, the methods used for similar compounds suggest that a high-yield synthesis could be achievable by adapting the reported procedures.

Molecular Structure Analysis

The molecular structure of enamides is crucial for their reactivity and function. The structure of related compounds has been confirmed using various spectroscopic methods such as 1H NMR, 13C NMR, IR, and HR-MS . These techniques could similarly be employed to ascertain the structure of (2E)-N-(2-bromophenyl)but-2-enamide, ensuring the correct geometry and substitution pattern necessary for its intended applications.

Chemical Reactions Analysis

Enamides, including (2E)-N-(2-bromophenyl)but-2-enamide, can undergo various chemical reactions. A general method for the isomerization of N-allyl amides to form Z-di-, tri-, and tetrasubstituted enamides with exceptional geometric selectivity has been reported . This suggests that (2E)-N-(2-bromophenyl)but-2-enamide could potentially be isomerized to different geometric forms, which could be useful in the synthesis of cis vicinal amino alcohols and other complex molecules.

Physical and Chemical Properties Analysis

The physical and chemical properties of enamides are influenced by their molecular structure. For example, the crystal packing, hydrogen bonding, and π-interactions play a significant role in the stability of related compounds, as evidenced by X-ray structure characterization, Hirshfeld surface analysis, and DFT calculations . These analyses can provide insights into the behavior of (2E)-N-(2-bromophenyl)but-2-enamide in different environments and could predict its solubility, stability, and reactivity.